![molecular formula C11H22N2O2 B6162205 rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans CAS No. 912368-79-7](/img/no-structure.png)
rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans
Overview
Description
Rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans (Rac-t-Bu-MPC) is a synthetic compound that has been used in a variety of scientific research applications. Rac-t-Bu-MPC is a white, crystalline solid with a molecular weight of 319.4 g/mol and a melting point of 99-101°C. It is a derivative of the amino acid piperidine and is composed of a racemic tert-butyl group attached to an N-methylpiperidine moiety. Rac-t-Bu-MPC is an important compound used in the synthesis of other compounds, such as peptides and amino acids. It has also been used in the study of enzyme inhibition, protein-protein interactions, and other biochemical and physiological processes.
Mechanism of Action
Rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans is thought to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. It has been shown to interact with the active sites of enzymes, such as acetylcholinesterase and trypsin, and to inhibit their activity. rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans has also been shown to interact with the active sites of proteins, such as peptides, and to bind to them.
Biochemical and Physiological Effects
rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans has been shown to inhibit the activity of enzymes such as acetylcholinesterase and trypsin. It has also been shown to interact with the active sites of proteins, such as peptides, and to bind to them. In addition, rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans has been shown to have an effect on the biochemical and physiological processes of cells, such as cell growth and differentiation.
Advantages and Limitations for Lab Experiments
Rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans is a useful compound for laboratory experiments due to its low cost and ease of synthesis. It is also a relatively stable compound, which makes it suitable for long-term storage. However, rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans has some limitations, such as its relatively low solubility in aqueous solutions and its tendency to form insoluble complexes with proteins.
Future Directions
For research include the study of the binding of rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans to proteins and enzymes, the development of new synthesis methods for rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans and its derivatives, and the investigation of the effects of rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans on biochemical and physiological processes. In addition, further research into the structure and properties of rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans and its derivatives could lead to the development of new compounds with improved properties and potential applications in the pharmaceutical and biotechnological industries.
Synthesis Methods
Rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans is typically prepared by the reaction of rac-t-butyl bromide and N-methylpiperidine in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is generally carried out in an organic solvent, such as dichloromethane or tetrahydrofuran. The reaction mixture is heated to a temperature of 80-90°C for 1-2 hours, then cooled to room temperature and the product is isolated by filtration.
Scientific Research Applications
Rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans has been used in a variety of scientific research applications, including enzyme inhibition, protein-protein interactions, and other biochemical and physiological processes. It has been used in the study of the binding of peptides to proteins, as well as the inhibition of enzymes such as acetylcholinesterase and trypsin. rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans has also been used in the synthesis of other compounds, such as peptides and amino acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-[(2R,3S)-2-methylpiperidin-3-yl]carbamate, trans involves the reaction of tert-butyl chloroformate with (2R,3S)-2-methylpiperidine-3-amine to form the desired product.", "Starting Materials": [ "tert-butyl chloroformate", "(2R,3S)-2-methylpiperidine-3-amine" ], "Reaction": [ "Step 1: Add (2R,3S)-2-methylpiperidine-3-amine to a solution of tert-butyl chloroformate in anhydrous dichloromethane.", "Step 2: Stir the reaction mixture at room temperature for several hours.", "Step 3: Quench the reaction by adding water and stirring for an additional hour.", "Step 4: Extract the product with dichloromethane and dry over anhydrous magnesium sulfate.", "Step 5: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
912368-79-7 |
Molecular Formula |
C11H22N2O2 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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